BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Technical Guide for
Benzo[g]chrysene-9-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo[g]chrysene-9-carbaldehyde

Cat. No.: B569639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Benzo[g]chrysene-9-carbaldehyde, a specialized chemical used in proteomics and organic
synthesis research. This document details available product specifications from various
suppliers, outlines general synthetic approaches, and discusses potential research
applications.

Commercial Availability

Benzo[g]chrysene-9-carbaldehyde and its deuterated isotopologue are available from a
select number of chemical suppliers. The following tables summarize the available quantitative
data for these products.

Table 1: Commercial Suppliers of Benzo[g]chrysene-9-carbaldehyde
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Molecular Available
. Product Catalog CAS Molecular . .
Supplier Weight ( Quantitie
Name Number Number Formula
g/mol ) s
Benzol[g]ch
Santa Cruz
) rysene-9- 159692- Contact
Biotechnol sc-503402 C23H140 306.36 ]
carboxalde 75-8 Supplier
ogy
hyde
Benzo[g]ch
BIOGEN rysene-9- STC-SC- 159692-
) ] C23H140 306.36 5mg
Cientifica carboxalde 503402 75-8
hyde
Table 2: Commercial Suppliers of Benzo[g]chrysene-9-carbaldehyde-d8
Molecular Available
. Product Catalog CAS Molecular . .
Supplier Weight ( Quantitie
Name Number Number Formula
g/mol ) s
LGC
Benzo[g]ch
Standards
rysene-9- TRC- Contact
(Toronto N/A C23HeDsO 314.41 )
carboxalde  B208187 Supplier
Research
_ hyde-d8
Chemicals)
Benzo[g]ch
rysene-9- Contact
Clearsynth N/A C23HeDsO 314.41 )
carboxalde Supplier
hyde-d8

General Synthetic Approaches

While a specific, detailed experimental protocol for the synthesis of Benzo[g]chrysene-9-

carbaldehyde is not readily available in the public domain, its synthesis can be conceptualized

through established methods for the formylation of polycyclic aromatic hydrocarbons (PAHS).
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The introduction of an aldehyde group onto a PAH backbone is a common transformation in
organic synthesis.

A plausible synthetic strategy would involve the formylation of the parent PAH,
Benzo[g]chrysene. Several classical named reactions could be adapted for this purpose,
including:

» Vilsmeier-Haack Reaction: This reaction utilizes a phosphoryl chloride and a substituted
amide, such as N,N-dimethylformamide (DMF), to generate the Vilsmeier reagent, which
then acts as the formylating agent. This is a widely used and generally mild method for the
formylation of electron-rich aromatic compounds.

o Gattermann-Koch Reaction: This method uses carbon monoxide and hydrochloric acid in the
presence of a catalyst like aluminum chloride and cuprous chloride to introduce a formyl
group. This reaction is typically suitable for simple aromatic hydrocarbons.

o Duff Reaction: This reaction employs hexamethylenetetramine (urotropine) as the
formylating agent in the presence of an acid, usually applied to phenols and other activated
aromatic rings.

The choice of method would depend on the reactivity of the Benzo[g]chrysene core and the
desired regioselectivity. The following diagram illustrates a generalized workflow for the
synthesis of Benzo[g]chrysene-9-carbaldehyde.
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Generalized Synthetic Workflow
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Caption: Generalized workflow for the synthesis of Benzo[g]chrysene-9-carbaldehyde.

Potential Research Applications and Experimental
Logic

Benzo[g]chrysene-9-carbaldehyde serves as a valuable intermediate in organic synthesis
and a potential tool in biochemical research. The aldehyde functionality allows for a variety of
subsequent chemical transformations, making it a versatile building block.
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Applications in Organic Synthesis

The aldehyde group can be readily converted into other functional groups, such as:

Carboxylic acids via oxidation.

Alcohols via reduction.

Imines and Schiff bases through condensation with primary amines.

Alkenes via Wittig-type reactions.

These transformations enable the synthesis of more complex derivatives of Benzo[g]chrysene
for materials science or medicinal chemistry research. The logical flow for such synthetic
applications is depicted below.
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Synthetic Utility of Benzo[g]chrysene-9-carbaldehyde
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Protein Labeling Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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